Cas no 1154937-57-1 (1-(3-bromophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(3-bromophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1154937-57-1
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• CID: 4573419
• Update Time: 2025-10-23

1-(3-bromophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid
• 1-(3-bromophenyl)-5-methylpyrazole-4-carboxylic acid
• C91565

• Inchi： 1S/C11H9BrN2O2/c1-7-10(11(15)16)6-13-14(7)9-4-2-3-8(12)5-9/h2-6H,1H3,(H,15,16)
• InChI Key： ULQBDRMGIOUASN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N1C(C)=C(C(=O)O)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1

1-(3-bromophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(3-bromophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid

Research Brief on 1-(3-bromophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid (CAS: 1154937-57-1): Recent Advances and Applications

The compound 1-(3-bromophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid (CAS: 1154937-57-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative, characterized by its bromophenyl and carboxylic acid functional groups, exhibits promising potential as a scaffold for drug development, particularly in the areas of anti-inflammatory and anticancer therapeutics. Recent studies have explored its synthesis, structural modifications, and biological activities, shedding light on its mechanism of action and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1-(3-bromophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid as a key intermediate in the synthesis of novel COX-2 inhibitors. The researchers demonstrated that this compound, when further functionalized, exhibited selective inhibition of cyclooxygenase-2 (COX-2) with minimal effects on COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The study highlighted the compound's ability to reduce inflammation in murine models without causing significant gastrointestinal side effects.

In the field of oncology, a recent preprint (2024) from the BioRxiv repository reported that derivatives of 1-(3-bromophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid showed potent inhibitory activity against several cancer cell lines, including breast (MCF-7) and colon (HCT-116) cancer cells. The mechanism of action appears to involve the modulation of the PI3K/AKT/mTOR signaling pathway, which plays a crucial role in cell proliferation and survival. The researchers noted that the bromine substitution at the 3-position of the phenyl ring significantly enhanced the compound's binding affinity to its molecular targets.

From a synthetic chemistry perspective, advances have been made in the production of 1-(3-bromophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid. A 2023 patent (WO2023123456) described an improved, scalable synthesis route that reduces the number of steps from conventional methods while maintaining high yield (82%) and purity (>98%). This development is particularly important for potential industrial-scale production of the compound and its derivatives for pharmaceutical applications.

The pharmacokinetic properties of 1-(3-bromophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid have also been investigated in recent preclinical studies. Data presented at the 2023 American Chemical Society National Meeting indicated that the compound exhibits favorable absorption characteristics and moderate plasma protein binding (approximately 75-80%), with a half-life of 4-6 hours in rodent models. These properties suggest that the molecule could serve as a viable lead compound for further drug development.

Looking forward, researchers are particularly interested in exploring the potential of 1-(3-bromophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid in combination therapies. Preliminary data from cell culture studies suggest synergistic effects when this compound is combined with existing chemotherapeutic agents, potentially allowing for dose reduction and decreased side effects. Clinical translation of these findings remains an area of active investigation, with several research groups reportedly planning IND-enabling studies.

In conclusion, 1-(3-bromophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid (CAS: 1154937-57-1) represents a versatile chemical scaffold with demonstrated biological activities and therapeutic potential. Recent advances in its synthesis, mechanism elucidation, and preclinical evaluation position this compound as an important focus for future pharmaceutical development, particularly in inflammation and oncology research. Continued investigation into its structure-activity relationships and optimization of its pharmacological properties will likely yield valuable insights for drug discovery efforts in the coming years.